Cas no 1601223-20-4 (Quinoline, 5-bromo-4-chloro-8-methyl-3-nitro-)

• Product Name: Quinoline, 5-bromo-4-chloro-8-methyl-3-nitro-
• CAS No: 1601223-20-4
• MF: C₁₀H₆BrClN₂O₂
• MW: 301.523840427399
• CID: 5265733
• Update Time: 2025-06-14

Quinoline, 5-bromo-4-chloro-8-methyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-chloro-8-methyl-3-nitroquinoline
• Quinoline, 5-bromo-4-chloro-8-methyl-3-nitro-

• Inchi： 1S/C10H6BrClN2O2/c1-5-2-3-6(11)8-9(12)7(14(15)16)4-13-10(5)8/h2-4H,1H3
• InChI Key： ARTRWNZEYOBGFZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C2C1=C(C(=CN=2)[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 287
• XLogP3: 3.7
• Topological Polar Surface Area: 58.7

Additional information on Quinoline, 5-bromo-4-chloro-8-methyl-3-nitro-

Comprehensive Overview of Quinoline, 5-bromo-4-chloro-8-methyl-3-nitro- (CAS No. 1601223-20-4)

The compound Quinoline, 5-bromo-4-chloro-8-methyl-3-nitro- (CAS No. 1601223-20-4) is a highly specialized derivative of the quinoline family, a class of heterocyclic aromatic organic compounds. Quinoline derivatives have garnered significant attention in recent years due to their versatile applications in pharmaceuticals, agrochemicals, and materials science. This particular compound, with its unique substitution pattern, exhibits properties that make it a valuable intermediate in synthetic chemistry and drug discovery.

One of the key features of Quinoline, 5-bromo-4-chloro-8-methyl-3-nitro- is its structural complexity, which includes halogen and nitro functional groups. These groups are known to enhance the reactivity and binding affinity of the molecule, making it a promising candidate for further chemical modifications. Researchers are increasingly exploring its potential in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases. The presence of bromo and chloro substituents also contributes to its stability and solubility, which are critical factors in drug formulation.

In the context of current scientific trends, Quinoline, 5-bromo-4-chloro-8-methyl-3-nitro- aligns with the growing interest in targeted drug delivery and small molecule inhibitors. The compound's ability to interact with specific biological targets has been a subject of ongoing research, particularly in the design of kinase inhibitors and antimicrobial agents. Its nitro group, for instance, is often leveraged in the synthesis of prodrugs, which are activated under specific physiological conditions.

From an industrial perspective, the demand for Quinoline, 5-bromo-4-chloro-8-methyl-3-nitro- is driven by its utility in high-throughput screening and combinatorial chemistry. These techniques are essential for accelerating the discovery of new bioactive molecules, and the compound's modular structure makes it an ideal building block. Additionally, its compatibility with modern synthetic methods, such as microwave-assisted synthesis and flow chemistry, further enhances its appeal to researchers and manufacturers alike.

Environmental and safety considerations are also paramount when working with Quinoline, 5-bromo-4-chloro-8-methyl-3-nitro-. While the compound is not classified as hazardous under standard regulations, proper handling and disposal protocols must be followed to minimize any potential risks. The scientific community continues to investigate green chemistry approaches to synthesize and utilize such compounds, ensuring sustainability and reduced environmental impact.

In summary, Quinoline, 5-bromo-4-chloro-8-methyl-3-nitro- (CAS No. 1601223-20-4) represents a fascinating example of how advanced chemical synthesis can yield molecules with significant potential across multiple disciplines. Its unique properties and applications make it a subject of ongoing research, and its relevance to contemporary scientific challenges ensures its place in the future of chemical innovation.